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Compound of Interest

Compound Name:
4-bromo-1H-imidazole-5-sulfonyl

fluoride

CAS No.: 2137805-98-0

Cat. No.: B6589693

Get Quote

Abstract & Strategic Overview
The sulfonyl fluoride functional group (-SO

F) has transcended its traditional role as a reactive intermediate to become a privileged motif in
covalent drug discovery and chemical biology.[1] Known as "SuFEx" (Sulfur-Fluoride
Exchange) hubs, these groups exhibit a unique balance of stability and reactivity: they are
generally stable to hydrolysis and reduction but react selectively with specific nucleophiles
(e.g., Tyrosine, Lysine, Serine) within protein binding pockets.[2]

Introducing -SO

F into the imidazole scaffold presents two distinct strategic opportunities:

C-Sulfonyl Fluorides (C-SO

F): Functionalization at the C2, C4, or C5 positions creates covalent warheads targeting
specific residues in enzymes (e.g., kinases, proteases) where the imidazole ring serves as a
recognition element.[2]
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N-Sulfonyl Fluorides (N-SO

F): Functionalization at the N1 position creates highly reactive sulfamoyl fluorides. These are
often used as reagents (e.g., SuFEx-IT) or highly reactive probes but are generally less
stable than their C-linked counterparts.[2]

This guide prioritizes the Oxidative Fluorosulfonylation of Thiols as the most robust method for

C-functionalization, addressing the critical instability of the intermediate imidazole-sulfonyl

chlorides.

Mechanistic Pathways & Decision Matrix
The choice of synthetic route depends entirely on the desired regiochemistry (C- vs. N-linked)

and the starting material availability.
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Figure 1: Decision matrix for synthesizing imidazole sulfonyl fluorides based on target

regiochemistry.

Detailed Experimental Protocols
Protocol A: C-Regioselective Synthesis via Oxidative
Fluorosulfonylation
Target: Imidazole-2-sulfonyl fluoride, Imidazole-4-sulfonyl fluoride.[2] Scope: Best for

introducing -SO

F at carbon positions using stable thiol precursors.
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Scientific Rationale: Direct sulfonylation of electron-rich imidazoles with SO

Cl

often leads to complex mixtures or decomposition. The intermediate imidazole-sulfonyl
chlorides are notoriously unstable due to self-catalyzed nucleophilic attack by the imidazole
nitrogen. This protocol utilizes a biphasic "trap-and-release" mechanism where the sulfonyl
chloride is generated and immediately intercepted by a high concentration of bifluoride (HF

) in the aqueous phase, preventing decomposition.

Reagents:

Starting Material: Imidazole-2-thiol or Imidazole-4-thiol derivative (1.0 equiv).

Oxidant: Sodium Hypochlorite (NaOCl, commercial bleach, ~10-13% active chlorine) or

Trichloroisocyanuric acid (TCCA).[2]

Fluoride Source: Potassium Bifluoride (KHF

) (saturated aqueous solution).

Solvent: Acetonitrile (MeCN) / Water (1:1 v/v).

Acid: 1M HCl (for pH adjustment).

Step-by-Step Procedure:

Preparation of Fluoride Buffer:

In a chemically resistant plastic (HDPE or Teflon) or glass flask, prepare a saturated

solution of KHF

(approx.[2] 4.5 M) in water.[3]

Safety Note: KHF

generates HF in situ. Use plasticware where possible or glass for short durations. Wear
double nitrile gloves and a face shield.
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Oxidative Chlorination (In-Situ):

Dissolve the imidazole-thiol (1.0 mmol) in MeCN (5 mL) and cool to -10 °C (ice/salt bath).

Add 1M HCl (2.0 equiv) to protonate the imidazole nitrogen. Crucial Step: Protonation

suppresses the nucleophilicity of the imidazole ring, preventing self-reaction of the forming

sulfonyl chloride.

Add the oxidant (NaOCl solution, 3.5 equiv) dropwise over 10 minutes.[2] Maintain

temperature < 0 °C.

Observation: The solution typically turns yellow/orange, indicating sulfonyl chloride

formation. Stir for 15 minutes.

Fluoride Exchange (The Trap):

Immediately transfer the cold reaction mixture into the vigorously stirring saturated KHF

solution (5.0 equiv) at 0 °C.

Allow the mixture to warm to room temperature over 30 minutes.

Workup & Isolation:

Dilute with water and extract with Ethyl Acetate (EtOAc) x3.[4]

Wash combined organics with saturated NaHCO

(to neutralize remaining HF) and brine.

Dry over anhydrous Na

SO

and concentrate under reduced pressure at low temperature (< 30 °C).

Note: Low molecular weight imidazole-sulfonyl fluorides can be volatile.

Yield Expectations: 60-85%. Key Reference: Wright, S. W., et al. J. Org.[2] Chem.2006, 71,

1080.[2] (Adapted for imidazoles).[3][5][6][7][8][9][10]
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Protocol B: N-Regioselective Synthesis (Sulfamoyl
Fluorides)
Target: 1-Imidazole-sulfonyl fluoride derivatives (including SuFEx-IT precursors). Scope:

Creating reactive electrophilic reagents or N-labile probes.

Scientific Rationale: N-sulfonyl fluorides are synthesized via a bis-imidazole sulfone

intermediate. Reaction of sulfuryl chloride with imidazole creates 1,1'-sulfonyldiimidazole (SDI),

which acts as a "loaded" SO

donor.[2] Treatment with KHF

cleaves one imidazole unit, releasing the sulfonyl fluoride.[2]

Reagents:

Starting Material: 1-Methylimidazole or parent Imidazole.

Reagent: Sulfuryl Chloride (SO

Cl

).

Fluoride Source: KHF

(aq).[3]

Step-by-Step Procedure:

Formation of Bis-Imidazole Sulfone:

Dissolve Imidazole (4.0 equiv) in dry DCM at 0 °C.

Add SO

Cl

(1.0 equiv) dropwise. The excess imidazole acts as a base to scavenge HCl.
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Stir at RT for 2 hours. Filter off the imidazolium chloride precipitate.

Concentrate the filtrate to obtain 1,1'-sulfonyldiimidazole (SDI).

Fluorolysis:

Dissolve SDI (1.0 equiv) in EtOAc.

Add aqueous KHF

(saturated, 2.0 equiv) and stir vigorously at RT for 1 hour.

Mechanism:[2][3][7][9][11][12] Bifluoride attacks the sulfur, displacing one imidazole

molecule.

Purification:

Separate phases. Wash organic layer with water and brine.[4]

Dry and concentrate.[4]

Product: 1-Imidazole-sulfonyl fluoride.[3]

Application Note: This product can be methylated with Methyl Triflate (MeOTf) to generate

SuFEx-IT (1-(fluorosulfonyl)-2,3-dimethylimidazolium triflate), a powerful reagent for

transferring -SO

F to amines.[2]

Troubleshooting & Optimization Table
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Issue Probable Cause Corrective Action

Low Yield (Method A)
Decomposition of Sulfonyl

Chloride

Ensure temperature is < -5 °C

during oxidation. Increase HCl

to ensure full protonation of the

imidazole ring.

Product Volatility Sublimation/Evaporation

Do not use high vacuum.

Concentrate at > 300 mbar.

Store products in the freezer.

No Reaction (Method A) Incomplete Oxidation

Check oxidant activity (titrate

bleach). Ensure pH is acidic

(pH ~2) during oxidation step.

Glass Etching HF Generation

Use polypropylene/HDPE

vessels for the KHF

step.

Regioisomer Mix Tautomerism of starting thiol

Use N-alkylated imidazole

thiols (e.g., 1-methyl-2-

mercaptoimidazole) to fix

regiochemistry.

Safety & Handling (Critical)
HF Precursors: KHF

releases HF in acidic media. HF is a contact poison that penetrates skin and decalcifies
bone. Always have Calcium Gluconate gel available at the workstation.

Sulfonyl Fluoride Toxicity: While many are stable, they are covalent inhibitors.[2] Treat all

sulfonyl fluorides as potential sensitizers and toxic alkylating-like agents. Handle in a fume

hood.

Pressure: Oxidative chlorination can evolve gases (Cl

, O
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).[2] Do not seal vessels tightly during the oxidation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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